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Compound of Interest

Compound Name: Diisononyl! phthalate

Cat. No.: B122871

Performance Showdown: Diisononyl Phthalate
(DINP) vs. Diisodecyl Phthalate (DIDP)

In the realm of high-molecular-weight plasticizers, diisononyl phthalate (DINP) and diisodecyl
phthalate (DIDP) stand out as two of the most widely utilized options for imparting flexibility and
durability to polyvinyl chloride (PVC) and other polymers. While structurally similar, a subtle
difference in their alkyl chain length—a C9 backbone for DINP versus a C10 backbone for
DIDP—qives rise to distinct performance characteristics.[1] This guide offers an objective
comparison of their performance, supported by experimental data, to assist researchers,
scientists, and drug development professionals in making informed material selection
decisions.

At a Glance: Key Performance Differences
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Property

Diisononyl
Phthalate (DINP)

Diisodecyl
Phthalate (DIDP)

Key Distinction

Chemical Formula

C26H4204

C28H4604

DIDP has a longer

carbon backbone.[1]

Molecular Weight

~419 g/mol

446.68 g/mol

DIDP is approximately
6-7% heavier.[1]

Plasticizing Efficiency

More efficient

Less efficient

DINP requires less
material to achieve

the same flexibility.[1]

Processing

Easier processing,
lower gelation

temperature

Requires 2-5 phr more
material and slightly
higher processing

temperatures.[1]

DINP offers potential
energy and material
cost savings during

processing.[1]

Thermal Stability

Good for applications
in the 60-80°C range.

Superior thermal
stability, preferred for
applications above
75°C.[1]

DIDP is better suited
for high-temperature

applications.[1]

DIDP shows better

Low-Temperature results in bell
L Good Excellent ]
Flexibility brittleness and clash
berg impact tests.[1]
DIDP's longer carbon
o ] ] chain leads to less
Migration Resistance Good Superior

migration and better

permanence.[1]

Volatility

Low, more than 50%

less volatile than DOP.

Very low, evaporates
76% less than DOP.[1]

DIDP is the more
permanent option of
the two.[1][2]

In-Depth Performance Analysis
Physical and Chemical Properties

© 2025 BenchChem. All rights reserved.

2/15

Tech Support


https://store.astm.org/d2240-15r21.html
https://store.astm.org/d2240-15r21.html
https://store.astm.org/d2240-15r21.html
https://store.astm.org/d2240-15r21.html
https://store.astm.org/d2240-15r21.html
https://store.astm.org/d2240-15r21.html
https://store.astm.org/d2240-15r21.html
https://store.astm.org/d2240-15r21.html
https://store.astm.org/d2240-15r21.html
https://store.astm.org/d2240-15r21.html
https://store.astm.org/d2240-15r21.html
https://namsa.com/services/testing/tests/astm-d2240-durometer-hardness/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

The fundamental difference between DINP and DIDP lies in their chemical structure. DINP is a
complex mixture of C8, C9, and C10 branched alkyl esters, with C9 being the predominant
component, resulting in an average molecular formula of C26H4204 and a molecular weight of
approximately 420.6 g/mol .[3] In contrast, DIDP is a mixture of di-C9-11 branched alkyl esters,
with a C10-rich composition, an average molecular formula of C2sH4604, and a higher average
molecular weight of 446.68 g/mol .[1][3] This seemingly minor difference in molecular weight
and carbon chain length has a significant impact on their physical properties and performance
as plasticizers.[1]

Diisononyl Phthalate Diisodecyl Phthalate
Property

(DINP) (DIDP)
CAS Number 68515-48-0, 28553-12-0[3] 68515-49-1, 26761-40-0[3]
Molecular Formula C26H4204 (average)[3] C2sH4604 (average)[1][3]
Molecular Weight ~420.6 g/mol [3] 446.68 g/mol [1]

Clear, colorless, nearly o o
Appearance o Oily, viscous liquid[1]
odorless liquid[1]

Water Solubility < 0.001 mg/L[4] < 0.001 mg/L[4]

log Kow (Octanol-Water
N N > 8.0[4] > 8.0[4]
Partition Coefficient)

Plasticizer Performance in PVC

The primary function of a plasticizer is to increase the flexibility and workability of a polymer. In
this regard, DINP exhibits higher plasticizing efficiency compared to DIDP.[1] This means that a
smaller quantity of DINP is required to achieve the same level of softness in a PVC formulation.
[1][5] Consequently, DINP offers advantages in terms of lower material usage and easier
processing due to a lower gelation temperature, which can translate to reduced energy costs
and faster processing cycles.[1]

However, the trade-off for DIDP's lower efficiency is its superior permanence.[1] The longer
C10 backbone of DIDP results in stronger physical entanglement with the PVC polymer chains,
leading to significantly lower migration and volatility.[1] This makes DIDP the preferred choice
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for applications where long-term durability and minimal plasticizer loss are critical, such as in
automotive interiors, and wire and cable insulation for high-temperature environments.[1][6]

. Diisononyl Phthalate Diisodecyl Phthalate
Performance Metric
(DINP) (DIDP)
o o ) Lower (requires 2-5 phr more
Plasticizing Efficiency Higher
to match DINP)[1]
Migration Resistance Good Superior[1]
- Very Low (76% less than DOP)
Volatility Low
[1]
Thermal Stability Good (60-80°C)[1] Superior (>75°C)[1]
Low-Temperature Performance  Good Excellent[1]

Toxicological Profile

Both DINP and DIDP have been extensively studied for their potential health effects. According
to the U.S. Environmental Protection Agency (EPA), both substances can cause developmental
toxicity and liver damage.[7] However, DINP is considered to be more toxic as these effects are
observed at lower exposure levels in animal studies.[7] Furthermore, the EPA has determined
that DINP could potentially cause cancer at higher exposure levels, a conclusion not reached
for DIDP.[7][8]

A key distinction in their toxicological profiles is that DINP has the potential to cause "phthalate
syndrome," a term describing effects on the developing male reproductive system.[7][8]
Consequently, the EPA includes DINP in its cumulative risk assessment for phthalates with this
potential, while DIDP is excluded.[7][8] Neither DINP nor DIDP are classified as "endocrine
disruptors" according to the World Health Organization/International Programme on Chemical
Safety definition, as they do not produce adverse effects on the male reproductive tract in intact
organisms.[9]
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. . . Diisononyl Phthalate Diisodecyl Phthalate
Toxicological Endpoint
(DINP) (DIDP)
o Can cause developmental Can cause developmental
Developmental Toxicity o o
toxicity[7] toxicity[7]
Liver Damage Can cause liver damage[7] Can cause liver damage[7]

] Evidence not strong enough to
_ o Potential to cause cancer at _ _
Carcinogenicity , conclude it causes cancer in
high exposure levels[7]

people[7]
Phthalate Syndrome Potential Yes[7][8] No[7][8]
Endocrine Disruptor
No[9] No[9]

Classification (WHO/IPCS)

Environmental Fate

Both DINP and DIDP are mixtures of isomers, which can make precise environmental fate and
behavior analysis complex.[10] However, general conclusions can be drawn. Both plasticizers
have a high potential for bioaccumulation due to their high octanol-water partition coefficient
(log Kow) values and will strongly adsorb to sewage sludge, soils, and sediments.[10]

In sewage treatment plants, it is estimated that a significant portion of both DINP (82%) and
DIDP (84.8%) will be adsorbed onto sludge.[10] Both are considered readily biodegradable in
most aquatic and terrestrial environments under aerobic conditions.[11][12] However, under
low-oxygen (anaerobic) conditions, their biodegradation potential is very low, suggesting they
could persist longer in subsurface sediments and soils.[11][12]
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Environmental Fate Diisononyl Phthalate Diisodecyl Phthalate
Parameter (DINP) (DIDP)

Adsorption to Sewage Sludge ~82%[10] ~84.8%[10]

Degradation in Sewage Sludge  ~10%][10] ~3.9%[10]

Release with Aqueous Effluent  ~7%][10] ~8.1%[10]
Biodegradability (Aerobic) Readily biodegradable[11] Readily biodegradable[12]
Biodegradability (Anaerobic) Very low potential[11] Very low potential[12]

Experimental Protocols

Accurate and reproducible data are paramount in the comparative evaluation of plasticizers.
The following are detailed methodologies for key experiments cited in this guide.

Determination of Plasticizer Migration (ISO 177)

This method quantifies the tendency of a plasticizer to migrate from a plastic material into an
absorbent material.

Apparatus:

e Analytical balance, accurate to 0.001 g.

e Micrometer, accurate to 0.01 mm.

 Air-circulating oven, capable of maintaining the specified temperature within +2°C.
o Glass plates.

o Weights (5 kg).

» Absorbent backing discs (e.g., activated carbon), 60 mm = 1 mm in diameter and at least 0.5
mm thick.

Procedure:
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» Prepare test specimens as discs of 50 mm + 1 mm in diameter and a specified thickness
(e.g., 0.5 mm).

» Condition the test specimens and absorbent discs in a standard atmosphere (e.g., 23°C and
50% relative humidity) as per ISO 291.

» Weigh the conditioned test specimen to the nearest 0.001 g (ma).
o Create a sandwich by placing the test specimen between two absorbent discs.

» Place the sandwich between two glass plates and apply a 5 kg weight on top to ensure
intimate contact.

o Place the assembly in the air-circulating oven at a specified temperature (e.g., 70°C) for a
defined period (e.g., 24 hours).

 After the specified time, remove the assembly from the oven and allow it to cool to room
temperature.

o Carefully separate the test specimen from the absorbent discs.
o Recondition the test specimen in the standard atmosphere.
» Weigh the reconditioned test specimen to the nearest 0.001 g (mz2).

o Calculate the plasticizer migration as the loss in mass of the test specimen: Migration (g) =
mi - me.

Determination of Volatile Loss (ASTM D1203)

This method determines the volatile loss from a plastic material using activated carbon.
Apparatus:

» Analytical balance, accurate to 0.1 mg.

o Oven, capable of maintaining the specified temperature within +1°C.

e Metal containers with vented lids.
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e Activated carbon, 6 to 14 mesh.
Procedure:

o Prepare three circular test specimens of 50 £ 1 mm in diameter and a thickness of 0.25 +
0.025 mm.

o Condition the specimens at 23 + 2°C and 50 + 5% relative humidity for at least 40 hours.
e Weigh each conditioned specimen to the nearest 0.1 mg (Wh).

o Spread a 120 cm? layer of activated carbon on the bottom of the metal container.

e Place one specimen on the carbon layer, then cover it with another 120 cm? of carbon.

o Place the second and third specimens similarly, creating a layered stack.

o Place the vented container in the oven at a specified temperature (e.g., 70°C) for a defined
period (e.g., 24 hours).

 After heating, remove the container and allow it to cool to room temperature.
o Carefully remove the specimens and brush off any adhering carbon.

¢ Recondition the specimens under the same initial conditions.

o Reweigh each specimen to the nearest 0.1 mg (W-).

o Calculate the percentage of volatile loss for each specimen: Volatile Loss (%) = [(W1 - W2) /
Wi1] x 100.

e Report the average of the three specimens.

Tensile Properties of Plastics (ASTM D638)

This test method determines the tensile properties of plastics.

Apparatus:
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Universal Testing Machine (UTM) with a suitable load cell.

Grips to securely hold the test specimen.

Extensometer for precise strain measurement.

Micrometer or other device to measure the width and thickness of the specimen.
Procedure:

» Prepare dumbbell-shaped test specimens according to the dimensions specified in the
standard (e.g., Type I).

o Condition the specimens as specified in the material standard.

o Measure the width and thickness of the narrow section of each specimen.

e Mount the specimen in the grips of the UTM, ensuring it is aligned vertically.

o Attach the extensometer to the gauge length of the specimen.

¢ Set the testing speed as specified in the standard.

» Start the test and record the load and extension data until the specimen ruptures.

e From the stress-strain curve, determine the tensile strength, tensile modulus, and elongation
at break.

Durometer Hardness (ASTM D2240)

This method measures the indentation hardness of plastics and elastomers.
Apparatus:

o Durometer with the appropriate indentor type (e.g., Shore A or Shore D).
o Aflat, hard surface to support the specimen.

Procedure:

© 2025 BenchChem. All rights reserved. 9/15 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

» Place the specimen on a flat, hard surface. The specimen should have a minimum thickness
of 6 mm.

» Hold the durometer in a vertical position with the presser foot flat on the specimen surface.

o Apply firm pressure to the durometer to ensure intimate contact between the presser foot
and the specimen.

o Read the hardness value from the durometer's scale. The reading should be taken
immediately after the presser foot is in full contact with the specimen, or after a specified
time delay.

» Take at least five measurements at different locations on the specimen, at least 6 mm apart.
e Report the median of the measurements.

Visualizing Performance and Mechanisms

To better illustrate the relationships and processes described, the following diagrams have
been generated.
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Diisononyl Phthalate (DINP)

Diisodecyl Phthalate (DIDP)

Lower Plasticizing Efficiency
Excellent Low-Temp Flexibility

Superior Permanence

Lower Toxicity Potential

Superior Migration Resistance

Superior Thermal Stability (>75°C)

Click to download full resolution via product page

Caption: A comparative overview of the key performance characteristics of DINP and DIDP.
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Test Specimen & Absorbent Discs

:
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:
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:
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(e.g., 70°C for 24h)

:

Cool to Room Temperature

'
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'

Weigh Final Specimen (m2)
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Caption: Experimental workflow for determining plasticizer migration based on 1ISO 177.
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DINP Exposure
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Click to download full resolution via product page

Caption: Simplified signaling pathway of DINP-induced inflammatory response.

Conclusion

The choice between DINP and DIDP is contingent upon the specific performance requirements
of the end-product. DINP is a cost-effective, efficient plasticizer well-suited for general-purpose
flexible PVC applications where high permanence is not the primary concern. In contrast, DIDP,
with its superior thermal stability, low volatility, and excellent migration resistance, is the
premium choice for demanding applications that require long-term durability and performance
under challenging temperature conditions. While both have been subject to toxicological
scrutiny, DIDP is generally considered to have a more favorable profile, particularly concerning
reproductive and carcinogenic effects. A thorough evaluation of these performance trade-offs is
crucial for optimal material selection in research, development, and manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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